Cas no 202129-57-5 (2-(3-phenyl-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(3-phenyl-1H-pyrazol-5-yl)acetonitrile
• CAS No: 202129-57-5
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 1395245
• PubChem ID: 902140
• Update Time: 2025-10-05

2-(3-phenyl-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetonitrile, 5-phenyl-
• 2-(3-phenyl-1H-pyrazol-5-yl)acetonitrile
• CHEMBL1610812
• AKOS026721475
• HMS2623L06
• CS-0106629
• AK-087/42718237
• D76660
• MFCD05881641
• 2-(5-phenyl-1H-pyrazol-3-yl)acetonitrile
• EN300-1864441
• SMR000226922
• 202129-57-5
• (5-phenyl-1H-pyrazol-3-yl)acetonitrile
• (5-Phenyl-1H-pyraZol-3-yl)-acetonitrile
• MLS000699688
• F2198-1367

• Inchi： 1S/C11H9N3/c12-7-6-10-8-11(14-13-10)9-4-2-1-3-5-9/h1-5,8H,6H2,(H,13,14)
• InChI Key： VOISDZHTKJQPAM-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 183.07977
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles